Cas no 61363-32-4 (Cycloheptanecarboxylic acid, 2-oxo-, 1,1-dimethylethyl ester)

Cycloheptanecarboxylic acid, 2-oxo-, 1,1-dimethylethyl ester structure
61363-32-4 structure
Product Name:Cycloheptanecarboxylic acid, 2-oxo-, 1,1-dimethylethyl ester
CAS No:61363-32-4
MF:C12H20O3
MW:212.285404205322
CID:482303
PubChem ID:71396509
Update Time:2025-04-19

Cycloheptanecarboxylic acid, 2-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanecarboxylic acid, 2-oxo-, 1,1-dimethylethyl ester
    • tert-butyl 2-oxocycloheptane-1-carboxylate
    • 61363-32-4
    • DTXSID90818070
    • Inchi: 1S/C12H20O3/c1-12(2,3)15-11(14)9-7-5-4-6-8-10(9)13/h9H,4-8H2,1-3H3
    • InChI Key: BSTPLHQNXRIIRH-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C1C(CCCCC1)=O)=O

Computed Properties

  • Exact Mass: 212.1413
  • Monoisotopic Mass: 212.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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